Cas no 1691718-08-7 (2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol
• CAS No: 1691718-08-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6575875
• PubChem ID: 103946809
• Update Time: 2025-07-19

2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol
• 1691718-08-7
• EN300-1825986

• Inchi： 1S/C8H13N3O/c1-6-7(8(2,9)5-12)11-4-3-10-6/h3-4,12H,5,9H2,1-2H3
• InChI Key： MCOTWCOAQHRHPD-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C(C)=NC=CN=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol

Professional Introduction to 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol (CAS No. 1691718-08-7)

2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1691718-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif comprising an amino-substituted propanol backbone linked to a 3-methylpyrazine ring, exhibits promising potential in various biochemical and pharmacological applications. The molecular architecture of this compound positions it as a versatile scaffold for the development of novel therapeutic agents, particularly in the context of modulating biological pathways associated with inflammation, metabolic disorders, and neurodegenerative conditions.

The 3-methylpyrazine moiety within the structure of 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol is a key pharmacophore that has been extensively studied for its ability to interact with specific biological targets. Pyrazine derivatives are well-documented for their role in drug discovery, with modifications at the pyrazine ring often enhancing binding affinity and selectivity. The presence of a methyl group at the 3-position further fine-tunes the electronic properties of the ring, influencing its interactions with enzymes and receptors. This particular substitution pattern has been implicated in improving solubility and metabolic stability, critical factors for drug candidates intended for clinical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol with high precision. Studies indicate that this compound can engage with a variety of protein targets, including kinases, transcription factors, and ion channels. The amino-propanol side chain provides an additional site for hydrogen bonding interactions, which is crucial for stabilizing enzyme-substrate complexes. Such interactions are often pivotal in designing molecules that exhibit inhibitory or activatory effects on specific biological pathways.

In the realm of drug development, 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol has been explored as a potential lead compound for addressing chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular diseases, and certain types of cancer. By modulating inflammatory pathways such as NF-kB and MAPK signaling cascades, this compound holds promise in reducing pro-inflammatory cytokine production and alleviating symptoms associated with these conditions. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of key inflammatory enzymes like COX-2 and LOX, suggesting its therapeutic efficacy.

The synthesis of 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the amino group at the propanol position necessitates protective group strategies to prevent unwanted side reactions during subsequent functionalization. Similarly, the coupling of the 3-methylpyrazine ring to the propanol backbone demands efficient coupling techniques such as Buchwald-Hartwig amination or palladium-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for preclinical investigations.

From a medicinal chemistry perspective, 2-amino-2-(3-methylpyrazin-2-yl)propan-1-ol serves as a valuable building block for structure-based drug design. Its rigid pyrazine core provides structural stability, while the flexible propanol side chain allows for conformational adaptability during binding interactions. This balance between rigidity and flexibility is essential for achieving high affinity and selectivity towards biological targets. Furthermore, the presence of multiple hydrogen bond donors and acceptors enhances solubility and bioavailability, critical parameters for oral administration.

The pharmacokinetic properties of 2-amino-2-(3-methylpyrazin-2-yloleanopropyl)propanopropylamine hydrochloride, as it may be referred to in some contexts, have been evaluated through in vivo studies using appropriate animal models. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The compound exhibits moderate oral bioavailability and rapid distribution throughout major organs, suggesting its potential for systemic therapeutic action. Metabolic studies indicate that it undergoes biotransformation primarily through Phase II pathways involving glucuronidation and sulfation, which are typical detoxification mechanisms in vivo.

The potential therapeutic applications of CAS No. 1691718 -08 -7 extend beyond inflammation management to include neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and dysregulated protein aggregation. The pyrazine moiety has been shown to scavenge reactive oxygen species (ROS), thereby mitigating oxidative damage to neuronal cells. Additionally, its ability to modulate neurotransmitter systems may contribute to cognitive enhancement or neuroprotection in affected individuals.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the exploration of CAS No 1691718 -08 -7 as a drug candidate. High-throughput screening (HTS) campaigns have identified derivatives with enhanced potency or selectivity against specific disease-related targets. Such screens rely on large libraries of compounds being rapidly tested against validated biological assays to pinpoint promising hits for further optimization.

The role of computational tools in accelerating drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how CAS No 1691718 -08 -7 interacts with target proteins at an atomic level. These simulations help identify key residues involved in binding interactions and guide modifications aimed at improving pharmacological activity while minimizing off-target effects.

In conclusion,CAS No 1691718 -08 -7, corresponds to _amino-propanol derivative featuring_ _a 3-methylpyrazine substituent_, represents an intriguing chemical entity with significant therapeutic potential across multiple disease areas including chronic inflammation,_metabolic disorders_, _and neurodegenerative diseases_. Its unique structural features make it an attractive scaffold for medicinal chemists seeking novel treatments targeting complex biological pathways.